![molecular formula C12H13NO2 B1416521 1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one CAS No. 1147762-58-0](/img/structure/B1416521.png)
1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one
Overview
Description
“1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one” is a chemical compound with the molecular formula C12H13NO2 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one” consists of 12 carbon atoms, 13 hydrogen atoms, and 2 oxygen atoms . The molecular weight of this compound is 203.24 g/mol .Scientific Research Applications
Synthesis and Chemistry
Polymeric Catalysts for Novel Pyrido[2,3-b]indoles : A method was developed for synthesizing novel 2,9-dihydro-2-oxo-4-aryl-1H-pyrido[2,3-b]indole derivatives using 1-methyl-1H-indol-2-ol and other compounds, highlighting the use of 1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one in the creation of new chemical structures (Zohuri et al., 2013).
Creation of Indole Derivatives with Unique Structures : The chemical synthesis of various indole derivatives, including those related to 1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one, for potential applications in medicinal chemistry and materials science (Kaynak et al., 2005).
Biological and Medicinal Research
Antimicrobial and Enzyme Activity : Research on derivatives of 1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one demonstrated potential antimicrobial properties and enzyme activities, indicating its relevance in the development of new therapeutic agents (Attaby et al., 2007).
Dynamin GTPase Inhibition for Medical Applications : Indole-based compounds, structurally similar to 1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one, have shown promise as inhibitors of dynamin GTPase, a protein implicated in several cellular processes, hinting at their potential for treating related diseases (Gordon et al., 2013).
Synthesis and Structural Analysis
Catalyst-Free Synthesis of Dihydro-1H-Indol-4(5H)-Ones : The catalyst-free synthesis of dihydro-1H-indol-4(5H)-ones, related to 1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one, demonstrates the compound's relevance in facilitating easier and more efficient chemical synthesis (Wang & Shi, 2013).
Crystal Structure of Indole Derivatives : The study of the crystal structures of various indole derivatives, including those similar to 1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one, provides insights into their molecular arrangement and potential applications in materials science (Kukuljan et al., 2016).
Heterocyclic Compound Synthesis
- Synthesis of Diverse Heterocyclic Compounds : Utilizing key synthons similar to 1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one, researchers have developed a variety of heterocyclic substances with potential applications in pharmacology and materials science (Behbehani et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
Indole derivatives are known to interact with their targets, causing various changes in cellular processes . These interactions often result in the treatment of various disorders in the human body .
Biochemical Pathways
Indole derivatives are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Indole derivatives are known to have various biologically vital properties, contributing to the treatment of cancer cells, microbes, and different types of disorders in the human body .
properties
IUPAC Name |
1-methyl-5-propanoyl-3H-indol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-3-11(14)8-4-5-10-9(6-8)7-12(15)13(10)2/h4-6H,3,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIUISFOZTAJNTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC2=C(C=C1)N(C(=O)C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-5-propanoyl-2,3-dihydro-1H-indol-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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